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Compound of Interest

Compound Name:
2-Propanol, 1,1'-

(hydroxyimino)bis-

Cat. No.: B1609678 Get Quote

Disclaimer: The following information is provided for research and development purposes only.

Detailed, validated safety and handling data for 2-Propanol, 1,1'-(hydroxyimino)bis- (CAS

No. 97173-34-7) is limited in publicly available literature. These application notes and protocols

are based on the chemical's structure, general knowledge of related compounds (oximes and

secondary alcohols), and should be supplemented by a thorough risk assessment by qualified

personnel before any handling or experimentation. A substance-specific Safety Data Sheet

(SDS) should be obtained from the supplier if available.

Introduction
2-Propanol, 1,1'-(hydroxyimino)bis- is an organic compound with the molecular formula

C6H15NO3.[1] Its structure suggests potential applications as a ligand, crosslinking agent, or a

precursor in organic synthesis. To date, its primary industrial uses have been reported as a

corrosion inhibitor and anti-scaling agent.[1] For researchers, scientists, and drug development

professionals, understanding its proper handling, storage, and potential reactivity is crucial for

safe and effective use in a laboratory setting.

Physicochemical and Hazard Data
Due to the scarcity of experimental data for this specific compound, the following table includes

computed properties and information extrapolated from related chemical classes.
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Property Value / Information Source / Comment

Molecular Formula C6H15NO3 PubChem[1]

Molecular Weight 149.19 g/mol PubChem[1]

Physical Description Reported as a liquid.
EPA Chemical Data

Reporting[1]

CAS Number 97173-34-7 PubChem[1]

Synonyms

1,1'-

(Hydroxyazanediyl)bis(propan-

2-ol), 1-[hydroxy(2-

hydroxypropyl)amino]propan-

2-ol

PubChem[1]

Hazards Identification

The hazards summary refers

to Methyl ethyl ketoxime.

Oximes, as a class, can be

reactive. Aldoximes can

peroxidize and may explode

during distillation. Ketoximes

can undergo an exothermic

acid-catalyzed Beckmann

rearrangement.[2]

PubChem[1], NOAA[2]

Regulatory Status

Does not have an individual

approval for use as a chemical

on its own but may be used as

a component in a product

covered by a group standard.

[1][3]

PubChem[1]

Handling and Storage Procedures
Given the limited specific data, a cautious approach to handling and storage is mandatory. The

following protocols are based on general best practices for handling novel chemicals with

potential hazards.
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Personal Protective Equipment (PPE)
A comprehensive risk assessment should be conducted to determine the appropriate PPE. The

following are minimum recommendations:

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Chemically resistant gloves (e.g., nitrile, neoprene). The specific glove

material should be selected based on compatibility testing or manufacturer's

recommendations for similar chemicals.

Skin and Body Protection: A lab coat is required. For larger quantities or procedures with a

higher risk of splashing, chemical-resistant aprons or suits should be considered.

Respiratory Protection: All handling of the neat compound or its solutions should be

performed in a certified chemical fume hood to avoid inhalation of vapors or aerosols.

Storage
Containers: Store in tightly sealed, clearly labeled containers.

Location: Store in a cool, dry, and well-ventilated area away from direct sunlight and heat

sources.

Incompatible Materials: Based on the chemistry of oximes and alcohols, avoid storage with

strong oxidizing agents, strong acids, and acid anhydrides.[4]

Ignition Sources: As it is a derivative of 2-propanol, a flammable liquid, it is prudent to store it

away from sources of ignition.[5][6]

Experimental Protocols
No specific experimental protocols for the use of 2-Propanol, 1,1'-(hydroxyimino)bis- in a

research or drug development context were found in the public domain. The following

represents a generalized workflow for evaluating a novel compound in a laboratory setting.

General Protocol for Solution Preparation
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Pre-Experiment Check: Ensure all necessary PPE is worn correctly and the chemical fume

hood is functioning properly.

Container and Equipment: Use clean, dry glassware.

Weighing: If the compound is a liquid, measure by volume using appropriate volumetric

glassware. If it is a solid, weigh the desired amount in a tared container.

Solvent Addition: In the chemical fume hood, slowly add the desired solvent to the container

with the compound.

Dissolution: If necessary, use a magnetic stirrer or sonicator to aid dissolution. Avoid heating

unless the thermal stability of the compound in the chosen solvent is known.

Labeling: Clearly label the prepared solution with the compound name, concentration,

solvent, and date of preparation.

Visualizations
Logical Workflow for Handling a Novel Chemical
The following diagram outlines a logical workflow for the safe handling and initial

characterization of a novel or poorly documented chemical like 2-Propanol, 1,1'-
(hydroxyimino)bis-.
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Acquire Compound Information
(SDS, Literature Search)
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(Identify Hazards, Assess Exposure)
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(Gloves, Goggles, Lab Coat)

Define Handling Procedures
(Fume Hood, Spill Kit)

Conduct Small-Scale
Preliminary Experiments

Characterize Properties
(Solubility, Stability)

Scale-Up Experimentation

Review and Update
Safety Procedures

Iterative Process

Click to download full resolution via product page

Caption: Workflow for safe handling and characterization of a novel chemical.

Hypothetical Experimental Workflow
This diagram illustrates a hypothetical workflow for screening a novel compound for biological

activity, a common task in drug development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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